1,1,2,2-Tetrachloroethane

Specification

• Description: 1,1,2,2-Tetrachloroethane (TeCA) is a chlorine containing hydrocarbon solvent useful for dissolution of cellulose acetate, fat, waxes, greases, rubber and sulfur. It is widely used in the manufacturing of polymers. Among the chlorinated hydrocarbons, it has the highest solvent power.; 1,1,2,2-Tetrachloroethane is a manufactured, colorless, dense liquid that does not burn easily. It is volatile and has a sweet odor. In the past, it was used in large amounts to produce other chemicals, as an industrial solvent to clean and degrease metals, and as an ingredient in paints and pesticides. Commercial production of 1,1,2,2-tetrachloroethane for these uses has stopped in the United States. It presently is used only as a chemical intermediate in the production of other chemicals.; 1,1,2,2-tetrachloroethane is a colorless to pale yellow liquid with a sweet odor. Sinks in water. (USCG, 1999); 1,1,2,2-tetrachloroethane is a member of the class of chloroethanes that is ethane substituted by chloro groups at positions 1, 1, 2 and 2.
• CAS No.: 79-34-5
• Molecular Formula: C2H2Cl4; CHCl2CHCl2; C2H2Cl4
• Molecular Weight: 167.8 g/mol
• IUPAC Name: 1,1,2,2-tetrachloroethane
• Standard InChI: InChI=1S/C2H2Cl4/c3-1(4)2(5)6/h1-2H
• Standard InChI Key: QPFMBZIOSGYJDE-UHFFFAOYSA-N
• Impurities: /SRP/: 1,1,1,2-Tetrachloroethane is an impurity found in technical grade 1,1,2,2-tetrachloroethane.
• SMILES: C(C(Cl)Cl)(Cl)Cl
• Canonical SMILES: C(C(Cl)Cl)(Cl)Cl
• Boiling Point: 295 °F at 760 mm Hg (NTP, 1992); 146.5 °C; 146.0 °C; 146 °C; 295°F; 296°F
• Colorform: Colorless liquid; Colorless to pale-yellow liquid; Clear liquid; Heavy, mobile liquid
• Melting Point: -33 °F (NTP, 1992); -43.8 °C; -42.3 °C; -42,5 °C; -33°F